Cas no 220679-12-9 (Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate)

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate structure
220679-12-9 structure
Product Name:Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
CAS No:220679-12-9
MF:C12H13NO4S
MW:267.30092215538
MDL:MFCD16036849
CID:2136461
Update Time:2023-11-22

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
    • ethyl 5-methanesulphonylindole-2-carboxylate
    • Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
    • MDL: MFCD16036849
    • Inchi: 1S/C12H13NO4S/c1-3-17-12(14)11-7-8-6-9(18(2,15)16)4-5-10(8)13-11/h4-7,13H,3H2,1-2H3
    • InChI Key: BWJQKKTWLJTDSF-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC2=C(C=C(C(=O)OCC)N2)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 414
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.6

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E200975-25mg
Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
220679-12-9
25mg
$ 120.00 2022-06-05
TRC
E200975-50mg
Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
220679-12-9
50mg
$ 195.00 2022-06-05
Matrix Scientific
220472-1g
Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate, 95% min
220679-12-9 95%
1g
$1260.00 2023-09-09
Matrix Scientific
220472-5g
Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate, 95% min
220679-12-9 95%
5g
$3780.00 2023-09-09
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd